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Compound of Interest

Compound Name: (S)-1-(3-Chlorophenyl)ethanol

Cat. No.: B144222

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for (S)-1-(3-Chlorophenyl)ethanol. The information presented is intended to
assist researchers, scientists, and drug development professionals in implementing safe
laboratory practices when working with this compound. Due to limited publicly available data
specific to the (S)-enantiomer, this guide incorporates information from safety data sheets
(SDS) for the racemic mixture of 1-(3-Chlorophenyl)ethanol and its isomers. All quantitative
data has been summarized in clear, structured tables for ease of comparison, and detailed
procedural guidance is provided for safe handling and in case of emergencies.

Hazard Identification and Classification

(S)-1-(3-Chlorophenyl)ethanol is classified as a hazardous substance. The following GHS
classification is based on data for 1-(3-Chlorophenyl)ethanol.

Signal Word: Warning[1]
Pictogram:[1]

e GHSO07: Exclamation Mark
Hazard Statements:[1]

e H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

P302+P352: IF ON SKIN: Wash with plenty of water.
P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P332+P313: If skin irritation occurs: Get medical advice/attention.
P337+P313: If eye irritation persists: Get medical advice/attention.
P362+P364: Take off contaminated clothing and wash it before reuse.
P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.
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e P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Safety and Physical Data

The following table summarizes the available quantitative data for 1-(3-Chlorophenyl)ethanol
and its related isomers. It is important to note the absence of specific toxicological data
(LD50/LC50) for the (S)-enantiomer. The provided data should be used as a reference for risk

assessment.
Property Value Source /| Compound
Molecular Formula CsHoCIO 1-(3-Chlorophenyl)ethanol
Molecular Weight 156.61 g/mol 1-(3-Chlorophenyl)ethanol
Physical State Liquid 1-(3-Chlorophenyl)ethanol
Boiling Point 83-85 °C @ 1.5 mmHg 1-(3-Chlorophenyl)ethanol[2]
Density 1.173 g/mL 1-(3-Chlorophenyl)ethanol[2]
Flash Point >110 °C (>230 °F) 1-(4-Chlorophenyl)ethanol[3]
LD50 (Oral) No data available (S)-1-(3-Chlorophenyl)ethanol
LC50 (Inhalation) No data available (S)-1-(3-Chlorophenyl)ethanol

Experimental Protocols for Safe Handling

The following protocols are based on best practices for handling chiral alcohols and
chlorophenyl compounds in a laboratory setting.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for
integrity before each use.

» Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. Closed-toe
shoes are required.
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Engineering Controls

 All handling of (S)-1-(3-Chlorophenyl)ethanol should be conducted in a well-ventilated
area, preferably within a chemical fume hood.

o Ensure that an eyewash station and a safety shower are readily accessible.

Handling and Storage

» Handling: Avoid direct contact with skin and eyes. Avoid inhalation of vapors. Use only non-
sparking tools if there is a risk of static discharge.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep
away from incompatible materials such as strong oxidizing agents.

Spill and Emergency Procedures

e Minor Spill:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand).

o Collect the absorbed material into a sealed container for hazardous waste disposal.
o Clean the spill area with a suitable solvent, followed by soap and water.
e Major Spill:
o Evacuate the area immediately.
o Contact your institution's emergency response team.

o Provide them with the Safety Data Sheet for 1-(3-Chlorophenyl)ethanol.

First Aid Measures
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of (S)-1-(3-
Chlorophenyl)ethanol from receipt to disposal.
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Caption: Safe handling workflow for (S)-1-(3-Chlorophenyl)ethanol.
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Signaling Pathways and Mechanism of Toxicity

Based on the conducted searches of publicly available literature and safety databases, there is
no specific information available regarding the signaling pathways or the detailed mechanism
of toxicity for (S)-1-(3-Chlorophenyl)ethanol. The observed irritant effects are likely due to its
chemical properties as a chlorinated aromatic alcohol. Further toxicological studies are required
to elucidate its specific biological interactions.

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive risk assessment conducted by qualified
professionals. Always consult the most up-to-date Safety Data Sheet (SDS) for the specific
product you are using and adhere to your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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